Cas no 957120-53-5 (3-Borono-5-chlorobenzamide)

• Product Name: 3-Borono-5-chlorobenzamide
• CAS No: 957120-53-5
• MF: C₇H₇BClNO₃
• MW: 199.399380922318
• MDL: MFCD09800858
• CID: 856313
• PubChem ID: 44118786
• Update Time: 2025-04-19

3-Borono-5-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-BORONO-5-CHLOROBENZAMIDE
• (3-Carbamoyl-5-chlorophenyl)boronic acid
• 3-CARBAMOYL-5-CHLOROBENZENEBORONIC ACID
• E84663
• PS-9631
• 3-carbamoyl-5-chlorophenylboronic acid
• C7H7BClNO3
• CS-0174323
• 957120-53-5
• A858857
• MFCD09800858
• (3-Carbamoyl-5-chlorophenyl)boronicacid
• DTXSID80656988
• SCHEMBL5149218
• AKOS006223403
• DB-091285
• 3-Borono-5-chlorobenzamide

• MDL： MFCD09800858
• Inchi： 1S/C7H7BClNO3/c9-6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3,12-13H,(H2,10,11)
• InChI Key： YFWFJKMZBNMWMC-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 199.02100
• Monoisotopic Mass: 199.0207509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55000
• LogP: -0.18100